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Compound of Interest

Compound Name: Methyl 2-cyclopropylacetate

CAS No.: 34108-21-9

Cat. No.: B1267312

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hazard Assessment: Understanding the Risks of
Methyl 2-Cyclopropylacetate
A thorough understanding of the inherent hazards of methyl 2-cyclopropylacetate is

fundamental to its safe handling and disposal. This compound is classified under the Globally

Harmonized System (GHS) with the following primary hazards:

Flammable Liquid (Category 3): Methyl 2-cyclopropylacetate has a flash point of

approximately 29.4 °C (84.9 °F)[1]. This means that at or above this temperature, it can

release enough vapor to form an ignitable mixture with air.

Skin Irritant (Category 2): Direct contact can cause skin irritation[2].

Serious Eye Irritant (Category 2A): Contact with the eyes can cause serious irritation[2].
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Specific Target Organ Toxicity (Single Exposure, Category 3): Inhalation of vapors may

cause respiratory irritation[2].

These classifications necessitate specific handling procedures and personal protective

equipment (PPE) to mitigate exposure risks.

Quantitative Data Summary
Property Value Source(s)

CAS Number 34108-21-9 [1][2]

Molecular Formula C₆H₁₀O₂ [2]

Molecular Weight 114.14 g/mol [2]

Appearance Liquid

Flash Point 29.4 ± 9.7 °C [1]

Boiling Point 138.1 ± 8.0 °C at 760 mmHg [1]

Regulatory Framework: Compliance with EPA and
OSHA Standards
The disposal of methyl 2-cyclopropylacetate is governed by the Environmental Protection

Agency's (EPA) Resource Conservation and Recovery Act (RCRA)[3][4]. Under RCRA,

chemical waste is managed from "cradle-to-grave," meaning the generator is responsible for its

safe handling from the point of generation to its final disposal[4].

Hazardous Waste Classification
Based on its flashpoint of less than 60 °C (140 °F), methyl 2-cyclopropylacetate is classified

as an ignitable hazardous waste[5][6][7]. Therefore, it must be assigned the EPA hazardous

waste code D001[8][9].

Furthermore, laboratories must adhere to the Occupational Safety and Health Administration

(OSHA) standards for the handling and storage of flammable liquids to ensure a safe working

environment.
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Personal Protective Equipment (PPE): Your First
Line of Defense
Prior to handling methyl 2-cyclopropylacetate for any purpose, including disposal, it is

imperative to be outfitted with the appropriate PPE:

Eye Protection: Chemical safety goggles are mandatory. In situations with a higher risk of

splashing, a face shield should also be worn.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.

Always inspect gloves for any signs of degradation or perforation before use.

Body Protection: A flame-resistant lab coat should be worn to protect from splashes and

potential fire hazards.

Respiratory Protection: While handling small quantities in a well-ventilated area or a

chemical fume hood may not require respiratory protection, a NIOSH-approved respirator

with an organic vapor cartridge should be available and used if vapors are likely to be

generated or if working outside of a fume hood.

Spill Management: Immediate and Safe Response
In the event of a spill, immediate and correct action is crucial to prevent injury and

environmental contamination.

Spill Cleanup Protocol
Alert Personnel: Immediately notify all personnel in the vicinity of the spill.

Eliminate Ignition Sources: Turn off all nearby ignition sources, including hot plates, open

flames, and electrical equipment.

Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Contain the Spill: For small spills, use an inert absorbent material such as vermiculite, sand,

or a commercial sorbent pad to absorb the liquid.
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Collect the Waste: Carefully scoop the absorbed material into a designated, chemically

compatible container for hazardous waste.

Decontaminate the Area: Clean the spill area with soap and water.

Dispose of Contaminated Materials: All materials used for cleanup, including gloves and

absorbent pads, must be disposed of as D001 hazardous waste.

Disposal Workflow: A Step-by-Step Guide
The proper disposal of methyl 2-cyclopropylacetate is a systematic process that ensures

safety and regulatory compliance.

Step 1: Waste Collection
Designated Container: Collect all waste containing methyl 2-cyclopropylacetate in a

dedicated, chemically compatible container. High-density polyethylene (HDPE) or glass

containers are generally suitable. The container must have a secure, tight-fitting lid.

Segregation: Do not mix methyl 2-cyclopropylacetate waste with incompatible chemicals,

such as strong oxidizing agents or bases.

Prohibited Disposal Methods: Never dispose of methyl 2-cyclopropylacetate down the sink

or by evaporation in a fume hood[7][10]. This is both a safety hazard and a violation of

environmental regulations.

Step 2: Labeling
Proper labeling is a critical component of hazardous waste management. The waste container

must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "Methyl 2-cyclopropylacetate"

The EPA hazardous waste code: D001 (Ignitable)

An indication of the hazards (e.g., "Flammable," "Irritant")
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The date when waste was first added to the container.

Step 3: On-Site Storage (Satellite Accumulation Area -
SAA)

Location: Store the waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.

Container Management: Keep the waste container closed at all times, except when adding

waste[7].

Secondary Containment: Place the waste container in a secondary containment bin to

prevent the spread of material in case of a leak.

Quantity Limits: Be aware of the quantity limits for hazardous waste storage in an SAA as

defined by the EPA and your institution's policies.

Step 4: Arranging for Disposal
Licensed Disposal Facility: Methyl 2-cyclopropylacetate waste must be disposed of

through a licensed hazardous waste treatment, storage, and disposal facility (TSDF)[8].

Institutional Procedures: Follow your institution's specific procedures for requesting a

hazardous waste pickup from the Environmental Health and Safety (EHS) department.

Disposal Decision-Making Workflow
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Caption: A flowchart illustrating the key steps for the proper disposal of methyl 2-
cyclopropylacetate.

Environmental Considerations
While specific ecotoxicity and bioaccumulation data for methyl 2-cyclopropylacetate are not

readily available, it is prudent to assume that its release into the environment could be harmful

to aquatic life. Short-chain esters are often biodegradable, but this does not negate the

importance of preventing their release into waterways[11]. The stringent disposal procedures

outlined in this guide are designed to protect both human health and the environment.

Conclusion: A Commitment to Safety and
Sustainability
The proper disposal of methyl 2-cyclopropylacetate is not merely a matter of following

regulations; it is a reflection of a laboratory's commitment to the safety of its personnel and the

preservation of the environment. By understanding the hazards, adhering to regulatory

requirements, and implementing the systematic procedures detailed in this guide, researchers

can ensure that their work is conducted in a safe, responsible, and sustainable manner.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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